Cas no 351001-28-0 (6-BROMO-2-(4-ETHOXYPHENYL)QUINOLINE-4-CARBOXYLIC ACID)

• Product Name: 6-BROMO-2-(4-ETHOXYPHENYL)QUINOLINE-4-CARBOXYLIC ACID
• CAS No: 351001-28-0
• MF: C₁₈H₁₄BrNO₃
• MW: 372.21266412735
• MDL: MFCD01923753
• CID: 891580
• Update Time: 2026-04-29

6-BROMO-2-(4-ETHOXYPHENYL)QUINOLINE-4-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-2-(4-ETHOXYPHENYL)QUINOLINE-4-CARBOXYLIC ACID
• 6-bromo-2-(4-ethoxyphenyl)-4-quinolinecarboxylic acid

• MDL： MFCD01923753
• Inchi： InChI=1S/C18H14BrNO3/c1-2-23-13-6-3-11(4-7-13)17-10-15(18(21)22)14-9-12(19)5-8-16(14)20-17/h3-10H,2H2,1H3,(H,21,22)
• InChI Key： OGFWPHFYEHXELV-UHFFFAOYSA-N
• SMILES： CCOC1=CC=C(C=C1)C2=CC(=C3C=C(C=CC3=N2)Br)C(=O)O

Computed Properties

• Exact Mass: 371.01600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 59.42000
• LogP: 4.76120

6-BROMO-2-(4-ETHOXYPHENYL)QUINOLINE-4-CARBOXYLIC ACID Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 6-BROMO-2-(4-ETHOXYPHENYL)QUINOLINE-4-CARBOXYLIC ACID

Comprehensive Overview of 6-BROMO-2-(4-ETHOXYPHENYL)QUINOLINE-4-CARBOXYLIC ACID (CAS No. 351001-28-0)

6-BROMO-2-(4-ETHOXYPHENYL)QUINOLINE-4-CARBOXYLIC ACID (CAS No. 351001-28-0) is a high-value quinoline derivative widely recognized for its versatile applications in pharmaceutical research, material science, and organic synthesis. This compound features a unique brominated quinoline core coupled with an ethoxy phenyl substituent, making it a critical intermediate in the development of bioactive molecules. With the growing demand for heterocyclic compounds in drug discovery, this chemical has garnered significant attention from researchers and industry professionals alike.

The structural complexity of 6-BROMO-2-(4-ETHOXYPHENYL)QUINOLINE-4-CARBOXYLIC ACID enables its use in designing small-molecule inhibitors and fluorescence probes. Recent studies highlight its potential in targeting kinase enzymes, a hot topic in oncology and neurodegenerative disease research. As the pharmaceutical industry shifts toward precision medicine, this compound’s role in developing targeted therapies is increasingly explored. Additionally, its electron-rich aromatic system makes it a candidate for organic electronics, aligning with the surge in demand for sustainable materials.

From a synthetic perspective, CAS No. 351001-28-0 serves as a pivotal building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing biaryl structures, a recurring motif in agrochemicals and pharmaceuticals. Researchers frequently search for efficient synthetic routes to this compound, reflecting its importance in medicinal chemistry workflows. Its carboxylic acid functionality further allows for derivatization into esters, amides, or other pharmacophores, enhancing its utility in structure-activity relationship (SAR) studies.

Environmental and regulatory trends also influence the discourse around 6-BROMO-2-(4-ETHOXYPHENYL)QUINOLINE-4-CARBOXYLIC ACID. With increasing emphasis on green chemistry, labs are optimizing its synthesis to minimize hazardous byproducts. Questions like "How to improve the yield of quinoline derivatives?" or "What are the alternatives to brominated intermediates?" are frequently raised in academic forums, underscoring the need for sustainable methodologies. This compound’s stability under various conditions also makes it a subject of interest in long-term storage solutions for research reagents.

In summary, 6-BROMO-2-(4-ETHOXYPHENYL)QUINOLINE-4-CARBOXYLIC ACID (CAS No. 351001-28-0) stands at the intersection of innovation and practicality. Its multifaceted applications—from drug discovery to advanced materials—ensure its relevance in contemporary scientific endeavors. As researchers continue to explore its potential, this compound remains a cornerstone in the toolkit of organic chemists and pharmaceutical developers worldwide.